Cas no 40420-22-2 (Diethyl 3-oxopimelate)

• Product Name: Diethyl 3-oxopimelate
• CAS No: 40420-22-2
• MF: C₁₁H₁₈O₅
• MW: 230.257624149323
• MDL: MFCD00009214
• CID: 331715
• PubChem ID: 24853904
• Update Time: 2025-04-19

Diethyl 3-oxopimelate Chemical and Physical Properties

Names and Identifiers

• Diethyl 3-oxoheptanedioate
• Diethyl 3-Oxopimelate
• diethyl 3-oxoheptane-1,7-dioate
• Heptanedioic acid,3-oxo-, 1,7-diethyl ester
• 3-Oxoheptanedioic Acid Diethyl Ester
• 3-Oxopimelic Acid Diethyl Ester
• Heptanedioic acid, 3-oxo-, diethyl ester
• RTMQRCLOAACETL-UHFFFAOYSA-N
• 1,7-diethyl 3-oxoheptanedioate
• Diethyl3-oxopimelate
• DIethyl-3-OXOPIMELATE
• Diethyl 3-oxoheptanedioate #
• TRA0025415
• OR40026
• KS-
• 40420-22-2
• EINECS 254-912-0
• UNII-S5AY9ZBZ4R
• O0229
• SCHEMBL1223746
• AS-58821
• S5AY9ZBZ4R
• NS00057680
• FT-0624828
• MFCD00009214
• Heptanedioic acid, 3-oxo-, 1,7-diethyl ester
• AKOS015916162
• DTXSID70193433
• A873347
• DTXCID80115924
• DB-049587
• Diethyl 3-oxopimelate

• MDL： MFCD00009214
• Inchi： 1S/C11H18O5/c1-3-15-10(13)7-5-6-9(12)8-11(14)16-4-2/h3-8H2,1-2H3
• InChI Key： RTMQRCLOAACETL-UHFFFAOYSA-N
• SMILES： O(CC)C(CCCC(CC(=O)OCC)=O)=O

Computed Properties

• Exact Mass: 230.11500
• Monoisotopic Mass: 230.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 10
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.7
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 0.8

Experimental Properties

• Color/Form: Not determined
• Density: 1.084 g/mL at 25 °C(lit.)
• Melting Point: No data available
• Boiling Point: 130-132 °C/0.5 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:>235.4°F
  Degrees Celsius:>113°C
  
• Refractive Index: n20/D 1.447(lit.)
• PSA: 69.67000
• LogP: 1.24210
• Vapor Pressure: 0.0±0.7 mmHg at 25°C
• Solubility: Not determined

Diethyl 3-oxopimelate Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p1086 get medical advice / care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Hazardous Material Identification：
• Storage Condition：4° CStore…,-4℃Store…Better
• Risk Phrases：R20/21/22